5-(2-Methoxyethoxy)pyrazine-2-thiol
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Description
5-(2-Methoxyethoxy)pyrazine-2-thiol is a pyrazine derivative featuring a thiol (-SH) group at position 2 and a 2-methoxyethoxy (-OCH2CH2OCH3) substituent at position 5. The pyrazine ring, a six-membered aromatic heterocycle with two nitrogen atoms at positions 1 and 4, provides a planar structure conducive to π-π interactions and hydrogen bonding.
Properties
Molecular Formula |
C7H10N2O2S |
|---|---|
Molecular Weight |
186.23 g/mol |
IUPAC Name |
5-(2-methoxyethoxy)-1H-pyrazine-2-thione |
InChI |
InChI=1S/C7H10N2O2S/c1-10-2-3-11-6-4-9-7(12)5-8-6/h4-5H,2-3H2,1H3,(H,9,12) |
InChI Key |
PKPGWQYIVDWJOJ-UHFFFAOYSA-N |
Canonical SMILES |
COCCOC1=CNC(=S)C=N1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Comparisons
Chemical and Physical Properties
- Reactivity : The thiol group in 5-(2-Methoxyethoxy)pyrazine-2-thiol increases susceptibility to oxidation (forming disulfides) compared to ether- or alkyl-substituted pyrazines (e.g., 2-ethoxy-5-methylpyrazine) .
- Solubility : The 2-methoxyethoxy group enhances solubility in polar aprotic solvents (e.g., DMF) relative to alkyl-substituted analogs .
- Tautomerism : Unlike 5-furan-2-yl[1,3,4]oxadiazole-2-thiol, which exhibits thiol-thione tautomerism, pyrazine-thiols may favor the thiol form due to aromatic stabilization .
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